N-(4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide

• IUPAC Name: N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C18H14N4O4/c1-11-19-17(26-21-11)12-6-8-13(9-7-12)20-16(23)10-22-14-4-2-3-5-15(14)25-18(22)24/h2-9H,10H2,1H3,(H,20,23)
• InChI Key: VRTLFNNNFYCWOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CC=C(C=C2)NC(=O)CN3C4=CC=CC=C4OC3=O
• Molecular Formula: C18H14N4O4
• Molecular Weight: 350.3 g/mol

Description

N-(4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide is a useful research compound. Its molecular formula is C18H14N4O4 and its molecular weight is 350.334. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

NMR Study and Synthesis : A novel compound containing a 1,3,4-oxadiazole derivative was synthesized and analyzed using NMR techniques, revealing insights into its structural features and isomeric ratios (Li Ying-jun, 2012).

Pharmacological Potential : Research focused on the computational and pharmacological evaluation of 1,3,4-oxadiazole and pyrazole derivatives, investigating their toxicity, tumor inhibition, and anti-inflammatory effects, indicating potential applications in medicinal chemistry (M. Faheem, 2018).

Antimicrobial Agents : A series of new thiazolidin-4-one derivatives were synthesized, including oxadiazole moieties, and evaluated for their antimicrobial activity, establishing a basis for further exploration in antibiotic development (B. A. Baviskar et al., 2013).

Anticancer Activity : New thiazole derivatives with oxadiazole components were studied for their anticancer properties, showing selective cytotoxicity against certain cancer cell lines and highlighting the role of structural features in therapeutic efficacy (A. Evren et al., 2019).

Chemical Synthesis and Evaluation

Hemolytic and Antimicrobial Activity : Synthesized 1,3,4-oxadiazole compounds were evaluated for their antimicrobial and hemolytic activities, offering insights into their safety profile and potential as antimicrobial agents (Samreen Gul et al., 2017).

α-Glucosidase Inhibitory Potential : A novel synthetic route to 1,3,4-oxadiazole derivatives revealed compounds with significant α-glucosidase inhibitory activity, suggesting potential applications in diabetes management (M. Iftikhar et al., 2019).

CRMP 1 Inhibitors for Lung Cancer : Designed and synthesized oxadiazole derivatives were evaluated as CRMP 1 inhibitors, demonstrating potential in lung cancer treatment, particularly in small cell lung cancer applications (Ishan I. Panchal et al., 2020).

Antioxidant and Antimicrobial Properties

Antioxidant Activity : Substituted 1,3,4-oxadiazoles were synthesized and their anti-inflammatory activity was investigated, revealing significant antioxidant properties and highlighting the potential for therapeutic applications in inflammation-related disorders (L. Nargund et al., 1994).

Antimicrobial Evaluation : Isoxazole-substituted 1,3,4-oxadiazoles were synthesized and demonstrated good antimicrobial activity against selected bacterial and fungal strains, indicating their potential as antimicrobial agents (Srinivas Marri et al., 2018).

Anticonvulsant Evaluation : Indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide were synthesized and evaluated for their anticonvulsant activities, showing promise in epilepsy treatment (R. Nath et al., 2021).